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Compound of Interest

Compound Name: 2-Bromo-5-nitroaniline

Cat. No.: B076971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage

conditions for 2-Bromo-5-nitroaniline. The information herein is intended to support the safe

and effective handling, storage, and use of this compound in research and development

settings.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 2-Bromo-5-nitroaniline is

essential for comprehending its stability profile.

Property Value Reference

Molecular Formula C₆H₅BrN₂O₂ [1]

Molecular Weight 217.02 g/mol [1]

Appearance
Light yellow to brown

crystalline powder
[2]

Melting Point 139-141 °C [3]

Solubility Slightly soluble in water. [3]
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Recommended Storage Conditions
To ensure the integrity and purity of 2-Bromo-5-nitroaniline, adherence to proper storage

conditions is critical. The following recommendations are based on information from safety data

sheets and chemical suppliers.

Condition Recommendation

Temperature Room temperature.[4]

Light Store in a dark place.[4]

Atmosphere Store under an inert atmosphere.[4]

Container Keep in a tightly closed container.[5]

Ventilation Store in a cool, dry, and well-ventilated area.[5]

Incompatibilities Keep away from strong oxidizing agents.[6]

Stability Profile and Potential Degradation Pathways
While specific quantitative stability data for 2-Bromo-5-nitroaniline is not extensively available

in the public domain, its chemical structure—an aromatic amine with nitro and bromo

substituents—provides insight into its potential degradation pathways. Aromatic nitro

compounds can be susceptible to degradation under various stress conditions.[7]

Hypothetical Degradation Pathways:

Based on the known reactivity of similar compounds, the following degradation pathways for 2-
Bromo-5-nitroaniline can be postulated:

Hydrolysis: The amide linkage in nitroanilines can be susceptible to hydrolysis under acidic

or basic conditions, potentially leading to the formation of 2-bromo-5-nitrophenol.

Photodegradation: Exposure to light, particularly UV radiation, can induce photochemical

reactions in aromatic nitro compounds. This may involve the reduction of the nitro group to

nitroso, hydroxylamino, or amino functionalities, or even ring cleavage.[8]
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Thermal Degradation: At elevated temperatures, nitroaromatic compounds can undergo

decomposition. The presence of bromine may influence the degradation products, which

could include the release of hydrogen bromide.[9]

Oxidative Degradation: Interaction with strong oxidizing agents can lead to the oxidation of

the aniline functional group and potentially the aromatic ring.

The following diagram illustrates a hypothetical degradation pathway for 2-Bromo-5-
nitroaniline.

Hypothetical Degradation Pathways
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Caption: Hypothetical degradation pathways for 2-Bromo-5-nitroaniline.

Experimental Protocols for Stability Assessment
To experimentally determine the stability of 2-Bromo-5-nitroaniline, a forced degradation

study is recommended. This involves subjecting the compound to a variety of stress conditions

to identify potential degradation products and develop a stability-indicating analytical method.

The following are example protocols that would require validation for this specific compound.

Forced Degradation Study Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://www.benchchem.com/product/b076971?utm_src=pdf-body
https://www.benchchem.com/product/b076971?utm_src=pdf-body
https://www.benchchem.com/product/b076971?utm_src=pdf-body-img
https://www.benchchem.com/product/b076971?utm_src=pdf-body
https://www.benchchem.com/product/b076971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To generate potential degradation products of 2-Bromo-5-nitroaniline under various

stress conditions.

Methodology:

Sample Preparation: Prepare a stock solution of 2-Bromo-5-nitroaniline in a suitable

solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with an equal volume of 1N HCl. Heat at 80°C for

24 hours.

Base Hydrolysis: Mix the stock solution with an equal volume of 1N NaOH. Heat at 80°C

for 24 hours.

Oxidative Degradation: Mix the stock solution with an equal volume of 30% hydrogen

peroxide. Keep at room temperature for 24 hours.

Thermal Degradation (Solid): Place the solid compound in an oven at 105°C for 48 hours.

Photostability (Solid & Solution): Expose the solid compound and the stock solution to light

providing an overall illumination of not less than 1.2 million lux hours and an integrated

near ultraviolet energy of not less than 200 watt hours/square meter.

Sample Analysis: Analyze the stressed samples, along with an unstressed control sample,

using a stability-indicating HPLC method.

The following diagram outlines the workflow for a forced degradation study.
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Forced Degradation Workflow
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Caption: Workflow for a forced degradation study.

Stability-Indicating HPLC Method
Objective: To develop a high-performance liquid chromatography (HPLC) method capable of

separating 2-Bromo-5-nitroaniline from its potential degradation products and impurities.

Example HPLC Parameters:
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Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase A 0.1% Phosphoric acid in Water

Mobile Phase B Acetonitrile

Gradient Time (min)

0

20

25

26

30

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 254 nm

Injection Volume 10 µL

Note: This method is a starting point and would require optimization and validation for the

specific application. The use of a photodiode array (PDA) detector is recommended for peak

purity analysis.

Conclusion
While 2-Bromo-5-nitroaniline is generally stable under recommended storage conditions, its

potential for degradation under stress should not be overlooked. This guide provides a

framework for its proper storage and for the design of stability studies. For critical applications,

it is imperative to perform experimental stability testing to establish a definitive shelf-life and to

identify and control any potential degradation products. The information and protocols

presented here serve as a valuable resource for researchers and professionals working with

this compound, ensuring its quality and integrity throughout the development lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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